3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-ethoxy-3-nitrophenyl)methylsulfanyl]-5-(2-ethoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C19H20N4O4S/c1-3-26-16-8-6-5-7-14(16)18-20-19(22-21-18)28-12-13-9-10-17(27-4-2)15(11-13)23(24)25/h5-11H,3-4,12H2,1-2H3,(H,20,21,22)
• InChI Key: NAEXIJGNQVBQAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CSC2=NNC(=N2)C3=CC=CC=C3OCC)[N+](=O)[O-]
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole involves the inhibition of various enzymes and proteins that are essential for the growth and survival of cancer cells, fungi, and bacteria. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It also inhibits the activity of various proteins and enzymes that are involved in the synthesis of cell walls in fungi and bacteria.
Biochemical and Physiological Effects:
3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It also has been shown to inhibit the growth of fungi and bacteria by disrupting the synthesis of cell walls. Furthermore, it has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole in lab experiments is its potential as a multi-targeted agent. It has been shown to have activity against cancer cells, fungi, and bacteria, making it a potential candidate for the development of broad-spectrum therapeutics. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of its potential as a broad-spectrum therapeutic agent for the treatment of various diseases. Furthermore, the study of its mechanism of action and its interaction with various enzymes and proteins can provide valuable insights for the development of novel therapeutics.

Scientific Research Applications

3-[(4-ethoxy-3-nitrobenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole has potential applications in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to inhibit cancer cell growth. It has also been investigated as a potential antifungal and antibacterial agent due to its ability to inhibit the growth of fungi and bacteria. Furthermore, it has been studied as a potential antioxidant and anti-inflammatory agent.